Acorafloxacin mesylate
Overview
Description
Acorafloxacin, also known as Avarofloxacin, JNJ-Q2 and JNJ-32729463, is a broad-spectrum fluoroquinolone antibacterial drug being developed for the treatment of acute bacterial skin and skin-structure infections and community-acquired pneumonia. Specifically, JNJ-Q2 is being actively studied for treatment of methicillin-resistant Staphylococcus aureus (MRSA) infections.
Scientific Research Applications
Ocular Inserts for Controlled Delivery
Acorafloxacin mesylate, a fluoroquinolone antibacterial drug, has been effectively used in the treatment of bacterial conjunctivitis. Research led by Sultana, Aqil, and Ali (2005) developed reservoir-type ocular inserts for sustained ocular delivery of the drug. These inserts were evaluated for their potential in providing controlled drug release, stability, and effectiveness in vitro and in vivo. The optimized formulation showed promising results for sustained release over five days and maintained stability under ambient conditions (Sultana, Aqil, & Ali, 2005).
Near-Infrared Spectroscopy for Quantitative Analysis
Xie et al. (2010) explored the use of near-infrared spectroscopy (NIRS) for the quantitative determination of this compound concentration in pharmaceuticals. They developed models using partial least square (PLS) regression and principal components regression (PCR) to accurately and rapidly analyze injection samples. This study demonstrated the effectiveness of NIRS in conjunction with multivariate calibration techniques for precise quantification of this compound in pharmaceutical formulations (Xie, Song, Zhang, & Zhao, 2010).
Gel Matrix for Drug Release Mechanism Study
Mao et al. (2002) investigated the use of this compound in hydrogel matrices to study drug release mechanisms. They evaluated different hydrogel kinds and concentrations, as well as the impact of penetration accelerants on the drug release mechanism. The study provided insights into how various hydrogels and their concentrations influence the rate of drug release, offering a pathway for tailored transdermal drug delivery systems (Mao, Wang, Cai, & Bi, 2002).
Synthesis and Characterization of Enrofloxacin Mesylate
Pei et al. (2020) conducted a study on enrofloxacin mesylate (related to this compound) to improve its solubility for clinical use. They synthesized and characterized enrofloxacin mesylate and conducted pharmacokinetic studies along with evaluating its antibacterial activity. This research provided valuable insights into the enhanced solubility, low toxicity, and increased oral bioavailability of the drug, contributing to the development of new pharmaceutical formulations (Pei et al., 2020).
Immunomodulation of Gatifloxacin Mesylate
A study by Hui (2002) on gatifloxacin mesylate (related to this compound) investigated its effects on non-specific immune defense in mice. They found that gatifloxacin mesylate enhanced macrophage phagocytosis and increased intracellular killing of bacteria, demonstrating an immunomodulatory effect that could be beneficial in therapeutic applications (Hui, 2002).
Properties
Molecular Formula |
C22H27F2N3O7S |
|---|---|
Molecular Weight |
515.5288 |
IUPAC Name |
7-[(3E)-3-(2-Amino-1-fluoroethylidene)piperidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid mesylate |
InChI |
InChI=1S/C21H23F2N3O4.CH4O3S/c1-30-20-17-13(19(27)14(21(28)29)10-26(17)12-4-5-12)7-15(22)18(20)25-6-2-3-11(9-25)16(23)8-24;1-5(2,3)4/h7,10,12H,2-6,8-9,24H2,1H3,(H,28,29);1H3,(H,2,3,4)/b16-11+; |
InChI Key |
NJKOSVXPWQGFGG-YFMOEUEHSA-N |
SMILES |
O=C(C1=CN(C2CC2)C3=C(C=C(F)C(N4C/C(CCC4)=C(F)\CN)=C3OC)C1=O)O.OS(=O)(C)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
JNJ-32729463; JNJ 32729463; JNJ32729463; JNJ-32729463-AAA; JNJ32729463-AAA; JNJ 32729463-AAA; JNJ-Q2; Acorafloxacin; Avarofloxacin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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